Cas no 2649082-75-5 (1,4-difluoro-2-(1-isocyanatoethyl)-5-nitrobenzene)

• Product Name: 1,4-difluoro-2-(1-isocyanatoethyl)-5-nitrobenzene
• CAS No: 2649082-75-5
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 6173403
• PubChem ID: 165758577
• Update Time: 2025-05-21

1,4-difluoro-2-(1-isocyanatoethyl)-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-difluoro-2-(1-isocyanatoethyl)-5-nitrobenzene
• EN300-1788184
• 2649082-75-5

• Inchi： 1S/C9H6F2N2O3/c1-5(12-4-14)6-2-8(11)9(13(15)16)3-7(6)10/h2-3,5H,1H3
• InChI Key： LDDCJMSVTNLRHF-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(C)N=C=O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.03464838g/mol
• Monoisotopic Mass: 228.03464838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.2Ų

Additional information on 1,4-difluoro-2-(1-isocyanatoethyl)-5-nitrobenzene

1,4-Difluoro-2-(1-isocyanatoethyl)-5-nitrobenzene (CAS No. 2649082-75-5): A Comprehensive Overview

The compound 1,4-difluoro-2-(1-isocyanatoethyl)-5-nitrobenzene (CAS No. 2649082-75-5) is a highly specialized aromatic compound with significant applications in various fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with fluorine atoms at positions 1 and 4, an isocyanate group at position 2, and a nitro group at position 5. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, polymer synthesis, and advanced materials development.

Recent studies have highlighted the importance of isocyanate-containing compounds in the development of high-performance polymers and coatings. The presence of the isocyanate group in 1,4-difluoro-2-(1-isocyanatoethyl)-5-nitrobenzene enables it to participate in various polymerization reactions, leading to the formation of cross-linked polymers with enhanced mechanical and thermal properties. This makes it a valuable precursor in the synthesis of advanced materials for aerospace, automotive, and electronic industries.

The fluorine atoms at positions 1 and 4 of the benzene ring contribute to the molecule's stability and reactivity. Fluorine substitution is known to enhance the electronic properties of aromatic compounds, making them more suitable for use in electroluminescent materials and organic light-emitting diodes (OLEDs). Recent research has explored the use of fluorinated aromatic compounds in OLEDs due to their ability to improve device efficiency and longevity.

The nitro group at position 5 introduces additional functionality to the molecule. Nitro groups are known for their strong electron-withdrawing effects, which can influence the reactivity of the compound in various chemical reactions. This makes 1,4-difluoro-2-(1-isocyanatoethyl)-5-nitrobenzene a promising candidate for use in medicinal chemistry, where precise control over molecular reactivity is crucial for drug design.

Recent advancements in synthetic methodologies have made it possible to produce 1,4-difluoro-2-(1-isocyanatoethyl)-5-nitrobenzene with high purity and efficiency. Researchers have developed novel catalytic systems that facilitate the selective substitution of functional groups on the benzene ring. These methods not only improve yield but also reduce the environmental impact of synthesis processes.

In terms of applications, isocyanate-containing aromatic compounds like this one are increasingly being used in the development of bio-inspired materials. For instance, they can serve as building blocks for creating self-healing polymers or stimuli-responsive materials that respond to external conditions such as temperature or pH changes.

Furthermore, the unique combination of fluorine and nitro groups in this compound makes it an attractive candidate for use in advanced imaging techniques. Fluorinated compounds are often used as contrast agents in magnetic resonance imaging (MRI), while nitro groups can be exploited for their ability to participate in redox reactions that are relevant to diagnostic imaging.

Recent studies have also explored the potential of 1,4-difluoro-2-(1-isocyanatoethyl)-5-nitrobenzene as a precursor for synthesizing heterocyclic compounds with bioactive properties. By incorporating this compound into ring-forming reactions, researchers have been able to create novel molecules with potential applications in cancer therapy and antimicrobial agents.

In conclusion, 1,4-difluoro-2-(1-isocyanatoethyl)-5-nitrobenzene (CAS No. 2649082-75-5) is a multifunctional aromatic compound with a wide range of applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers working in fields such as polymer science, materials engineering, and medicinal chemistry. As new synthetic methods and application areas continue to emerge, this compound is expected to play an increasingly important role in advancing modern science and technology.